Cas no 61248-92-8 (1,3-Dioxolane, 2,2-dimethyl-4-[[3-(trifluoromethyl)phenoxy]methyl]-, (R)-)

1,3-Dioxolane, 2,2-dimethyl-4-[[3-(trifluoromethyl)phenoxy]methyl]-, (R)- structure
61248-92-8 structure
Product Name:1,3-Dioxolane, 2,2-dimethyl-4-[[3-(trifluoromethyl)phenoxy]methyl]-, (R)-
CAS No:61248-92-8
MF:C13H15F3O3
MW:276.251614809036
CID:487154
PubChem ID:71397809
Update Time:2025-04-19

1,3-Dioxolane, 2,2-dimethyl-4-[[3-(trifluoromethyl)phenoxy]methyl]-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane, 2,2-dimethyl-4-[[3-(trifluoromethyl)phenoxy]methyl]-, (R)-
    • (4R)-2,2-dimethyl-4-[[3-(trifluoromethyl)phenoxy]methyl]-1,3-dioxolane
    • DTXSID20819272
    • 61248-92-8
    • HYVKBCSZQVTVDH-LLVKDONJSA-N
    • SCHEMBL15273397
    • (4R)-2,2-Dimethyl-4-{[3-(trifluoromethyl)phenoxy]methyl}-1,3-dioxolane
    • Inchi: 1S/C13H15F3O3/c1-12(2)18-8-11(19-12)7-17-10-5-3-4-9(6-10)13(14,15)16/h3-6,11H,7-8H2,1-2H3/t11-/m1/s1
    • InChI Key: HYVKBCSZQVTVDH-LLVKDONJSA-N
    • SMILES: FC(C1=CC=CC(=C1)OC[C@@H]1COC(C)(C)O1)(F)F

Computed Properties

  • Exact Mass: 276.09735
  • Monoisotopic Mass: 276.09732882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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